Cas no 2137618-66-5 (N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methoxybutane-1,2-diamine)

• Product Name: N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methoxybutane-1,2-diamine
• CAS No: 2137618-66-5
• MF: C₁₁H₂₁N₅O
• MW: 239.317341566086
• CID: 6508018
• PubChem ID: 165482993
• Update Time: 2025-10-28

N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methoxybutane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methoxybutane-1,2-diamine
• EN300-1131389
• N1-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-3-methoxybutane-1,2-diamine
• 2137618-66-5

• Inchi： 1S/C11H21N5O/c1-8(17-2)10(12)7-14-11-3-4-15-16(11)9-5-13-6-9/h3-4,8-10,13-14H,5-7,12H2,1-2H3
• InChI Key： OPBKQBACOYSMEP-UHFFFAOYSA-N
• SMILES： O(C)C(C)C(CNC1=CC=NN1C1CNC1)N

Computed Properties

• Exact Mass: 239.17461031g/mol
• Monoisotopic Mass: 239.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 77.1Ų

Additional information on N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methoxybutane-1,2-diamine

Comprehensive Overview of N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methoxybutane-1,2-diamine (CAS No. 2137618-66-5)

The compound N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methoxybutane-1,2-diamine (CAS No. 2137618-66-5) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including an azetidine ring and a pyrazole moiety, this compound is being explored for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for novel therapeutics targeting G protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern medicine.

One of the key reasons for the growing interest in N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methoxybutane-1,2-diamine is its versatility in medicinal chemistry. The presence of both azetidine and pyrazole groups allows for diverse chemical modifications, making it a valuable scaffold for designing small-molecule drugs. Recent studies have highlighted its potential in addressing neurodegenerative diseases and cancer, aligning with current trends in precision medicine and personalized therapies. This compound's ability to interact with biological targets has also sparked discussions in AI-driven drug discovery platforms, where computational models predict its efficacy.

From a synthetic chemistry perspective, the preparation of CAS No. 2137618-66-5 involves multi-step organic reactions, often requiring catalyzed cross-coupling and protective group strategies. These methods are frequently searched by chemists seeking to optimize yields and purity. The compound's methoxybutane chain further enhances its solubility, a critical factor in drug formulation and bioavailability—topics frequently queried in pharmaceutical forums. Additionally, its stability under physiological conditions makes it a candidate for prodrug development, another trending area in pharmacology.

In the context of green chemistry, researchers are investigating sustainable synthesis routes for N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methoxybutane-1,2-diamine. This aligns with global efforts to reduce the environmental impact of chemical manufacturing. Questions about solvent-free reactions and catalytic efficiency often arise in academic and industrial circles, reflecting the demand for eco-friendly alternatives. The compound's potential applications in bioconjugation and proteomics also make it relevant to cutting-edge biotechnology research.

As the scientific community continues to explore CAS No. 2137618-66-5, its role in high-throughput screening (HTS) and fragment-based drug design (FBDD) is becoming increasingly evident. These methodologies are pivotal in accelerating drug discovery pipelines, a subject of high interest in pharma R&D discussions. Furthermore, the compound's compatibility with click chemistry techniques opens doors for targeted drug delivery systems, a rapidly evolving field driven by nanotechnology advancements.

In summary, N1-1-(azetidin-3-yl)-1H-pyrazol-5-yl-3-methoxybutane-1,2-diamine represents a promising avenue for interdisciplinary research. Its structural complexity and functional diversity position it at the intersection of medicinal chemistry, computational biology, and sustainable synthesis. With ongoing studies and technological innovations, this compound is poised to contribute significantly to next-generation therapeutics and beyond.